Cas no 139580-29-3 (Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1,1-dioxide)
139580-29-3 structure
Product Name:Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1,1-dioxide
CAS No:139580-29-3
MF:C16H13NO3S
MW:299.344322919846
CID:1275446
Update Time:2024-08-04
Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1,1-dioxide Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1,1-dioxide
- Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-, 1,1-dioxide
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- Inchi: 1S/C16H13NO3S/c1-11-6-8-12(9-7-11)17-10-15-16(18)13-4-2-3-5-14(13)21(15,19)20/h2-10,17H,1H3
- InChI Key: FYFYDVQHGSIVLO-UHFFFAOYSA-N
- SMILES: C12=CC=CC=C1C(=O)C(=CNC1=CC=C(C)C=C1)S2(=O)=O
Computed Properties
- Exact Mass: 299.06169
Experimental Properties
- Density: 1.478±0.06 g/cm3(Predicted)
- Boiling Point: 509.8±50.0 °C(Predicted)
- PSA: 63.24
- pka: -1.24±0.20(Predicted)
Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1,1-dioxide Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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